Cas no 89036-29-3 (1H-Indole, 3-(5-pentyl-2-thienyl)-1-(phenylmethyl)-)

1H-Indole, 3-(5-pentyl-2-thienyl)-1-(phenylmethyl)- structure
89036-29-3 structure
Product Name:1H-Indole, 3-(5-pentyl-2-thienyl)-1-(phenylmethyl)-
CAS No:89036-29-3
MF:C24H25NS
MW:359.527004957199
CID:615068
PubChem ID:13067821
Update Time:2025-04-19

1H-Indole, 3-(5-pentyl-2-thienyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 3-(5-pentyl-2-thienyl)-1-(phenylmethyl)-
    • 1-benzyl-3-(5-pentylthiophen-2-yl)indole
    • 89036-29-3
    • DTXSID70517190
    • 1-Benzyl-3-(5-pentylthiophen-2-yl)-1H-indole
    • Inchi: 1S/C24H25NS/c1-2-3-5-12-20-15-16-24(26-20)22-18-25(17-19-10-6-4-7-11-19)23-14-9-8-13-21(22)23/h4,6-11,13-16,18H,2-3,5,12,17H2,1H3
    • InChI Key: FRJLNYUZXHRIHV-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1C1=CN(CC2C=CC=CC=2)C2C=CC=CC1=2)CCCCC

Computed Properties

  • Exact Mass: 359.17077098g/mol
  • Monoisotopic Mass: 359.17077098g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 33.2Ų

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